Cas no 6754-16-1 (Dehydrotumulosic acid)

• Product Name: Dehydrotumulosic acid
• CAS No: 6754-16-1
• MF: C₃₁H₄₈O₄
• MW: 484.710430145264
• MDL: MFCD29918447
• CID: 966227
• PubChem ID: 216251
• Update Time: 2025-05-19

Dehydrotumulosic acid Chemical and Physical Properties

Names and Identifiers

• dehydrotumulosic acid
• (3beta,16alpha)-3,16-Dihydroxy-24-methylenelanosta-7,9(11)-dien-21-oic acid
• 2-[(5R,10S,13R,14R)-3,16-Dihydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,12,15,16,17-octahydro-1H-cyclope
• Dehydroeburicoic acid
• BDBM50292364
• 6754-16-1
• DTXSID20986918
• Lanosta-7,9(11)-dien-21-oic acid, 3,16-dihydroxy-24-methylene-, (3beta,16alpha)-
• 3,16-Dihydroxy-24-methylidenelanosta-7,9(11)-dien-21-oic acid
• (2R)-2-[(3S,10S,13R,14R,16R,17R)-3,16-dihydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-methyl-5-methylideneheptanoic acid
• AKOS027326669
• CS-0022770
• (2r)-2-[(3s,5r,10s,13r,14r,16r,17r)-3,16-dihydroxy-4,4,10,13,14-pentamethyl2,3,5,6,12,15,16,17-octahydro-1h-cyclopenta[a]phenanthren-17-yl]-5-isopropyl-hex-5-enoic acid
• MFCD29918447
• MS-29012
• CHEMBL517584
• HY-N2499
• (2R)-2-[(3S,5R,10S,13R,14R,16R,17R)-3,16-dihydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-methyl-5-methylideneheptanoic acid
• SCHEMBL12710526
• FT-0776225
• BCP13189
• 2-(3,16-Dihydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl)-6-methyl-5-methylideneheptanoic acid
• FT-0775791
• (2R)-2-[(1R,2R,3aR,5aR,7S,9aS,11aR)-2,7-dihydroxy-3a,6,6,9a,11a-pentamethyl-1H,2H,3H,5H,5aH,7H,8H,9H,11H-cyclopenta[a]phenanthren-1-yl]-6-methyl-5-methylideneheptanoic acid
• DA-62751
• Dehydrotumulosic acid

• MDL： MFCD29918447
• Inchi： 1S/C31H48O4/c1-18(2)19(3)9-10-20(27(34)35)26-23(32)17-31(8)22-11-12-24-28(4,5)25(33)14-15-29(24,6)21(22)13-16-30(26,31)7/h11,13,18,20,23-26,32-33H,3,9-10,12,14-17H2,1-2,4-8H3,(H,34,35)/t20-,23-,24+,25+,26+,29-,30-,31+/m1/s1
• InChI Key： LADJWZMBZBVBSB-YEXRKOARSA-N
• SMILES： O[C@@H]1C[C@@]2(C)C3=CC[C@H]4C(C)(C)[C@H](CC[C@]4(C)C3=CC[C@]2(C)[C@H]1[C@H](C(=O)O)CCC(=C)C(C)C)O

Computed Properties

• Exact Mass: 484.35500
• Monoisotopic Mass: 484.35526001 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 957
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 77.8
• Molecular Weight: 484.7

Experimental Properties

• Color/Form: Powder
• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 272-275 ºC
• Boiling Point: 621.7±55.0 °C at 760 mmHg
• Flash Point: 343.8±28.0 °C
• Solubility: Insuluble (4.0E-5 g/L) (25 ºC),
• PSA: 77.76000
• LogP: 6.53660
• Vapor Pressure: 0.0±4.1 mmHg at 25°C

Dehydrotumulosic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Dihydroxy bile acids, alcohols and derivatives
• Triterpenoids